Cas no 1137339-95-7 (2-Methoxy-5-(methylaminocarbonyl)phenylboronic acid)

• Product Name: 2-Methoxy-5-(methylaminocarbonyl)phenylboronic acid
• CAS No: 1137339-95-7
• MF: C₉H₁₂BNO₄
• MW: 209.006882667542
• MDL: MFCD22056743
• CID: 4764111
• Update Time: 2026-02-26

2-Methoxy-5-(methylaminocarbonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-(methylaminocarbonyl)phenylboronic acid
• (2-Methoxy-5-(methylcarbamoyl)phenyl)boronic acid
• [2-methoxy-5-(methylcarbamoyl)phenyl]boronic acid
• Y3704
• 2-Methoxy-5-(methylcarbamoyl)phenylboronic acid
• Boronic acid, B-[2-methoxy-5-[(methylamino)carbonyl]phenyl]-

• MDL： MFCD22056743
• Inchi： 1S/C9H12BNO4/c1-11-9(12)6-3-4-8(15-2)7(5-6)10(13)14/h3-5,13-14H,1-2H3,(H,11,12)
• InChI Key： KCLKEUZCMVHJLZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(NC)=O)=CC=1B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Topological Polar Surface Area: 78.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-Methoxy-5-(methylaminocarbonyl)phenylboronic acid

Introduction to 2-Methoxy-5-(methylaminocarbonyl)phenylboronic acid (CAS No. 1137339-95-7)

2-Methoxy-5-(methylaminocarbonyl)phenylboronic acid (CAS No. 1137339-95-7) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique functional groups, which include a methoxy group, a methylaminocarbonyl group, and a boronic acid moiety. These functional groups endow the compound with a wide range of chemical reactivity and potential applications in various scientific and industrial domains.

The structure of 2-Methoxy-5-(methylaminocarbonyl)phenylboronic acid is particularly interesting due to its ability to participate in Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active molecules and advanced materials. The boronic acid group serves as an excellent leaving group in these reactions, facilitating the formation of carbon-carbon bonds with high efficiency and selectivity. This makes the compound a valuable reagent in the synthesis of complex organic molecules, including pharmaceuticals and polymers.

In the realm of medicinal chemistry, 2-Methoxy-5-(methylaminocarbonyl)phenylboronic acid has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential as an intermediate in the synthesis of compounds with anti-inflammatory, anti-cancer, and anti-viral properties. For instance, researchers have utilized this compound to synthesize derivatives that exhibit potent inhibitory effects on specific enzymes involved in disease pathways. These findings highlight the compound's potential as a lead molecule for further drug discovery efforts.

The methoxy and methylaminocarbonyl groups in 2-Methoxy-5-(methylaminocarbonyl)phenylboronic acid contribute to its solubility and stability properties, which are crucial for both synthetic processes and biological applications. The methoxy group enhances solubility in polar solvents, while the methylaminocarbonyl group can form hydrogen bonds, improving the compound's interaction with biological targets. These properties make it an attractive candidate for use in drug delivery systems and other biomedical applications.

In addition to its applications in organic synthesis and medicinal chemistry, 2-Methoxy-5-(methylaminocarbonyl)phenylboronic acid has also been investigated for its potential use in materials science. Boronic acids are known for their ability to form dynamic covalent bonds with diols, making them useful in the development of self-healing materials and supramolecular assemblies. Recent research has demonstrated that compounds like 2-Methoxy-5-(methylaminocarbonyl)phenylboronic acid can be incorporated into polymer networks to create materials with enhanced mechanical properties and stimuli-responsive behavior.

The synthesis of 2-Methoxy-5-(methylaminocarbonyl)phenylboronic acid typically involves several steps, including the formation of the boronic acid moiety from a suitable boron precursor and the introduction of the methoxy and methylaminocarbonyl groups through functional group transformations. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. Optimizing these synthetic methods is crucial for ensuring the availability of high-quality material for research and industrial applications.

In conclusion, 2-Methoxy-5-(methylaminocarbonyl)phenylboronic acid (CAS No. 1137339-95-7) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for organic synthesis, drug discovery, and materials science. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.